Cas no 302346-41-4 (Ethanone,1-(3,4-diethynylphenyl)-)

• Product Name: Ethanone,1-(3,4-diethynylphenyl)-
• CAS No: 302346-41-4
• MF: C₁₂H₈O
• MW: 168.191323280334
• CID: 299165
• PubChem ID: 15457912
• Update Time: 2025-04-19

Ethanone,1-(3,4-diethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-diethynylphenyl)-
• Ethanone, 1-(3,4-diethynylphenyl)- (9CI)
• 302346-41-4
• SCHEMBL2620575
• Ethanone,1-(3,4-diethynylphenyl)-(9ci)

• Inchi： 1S/C12H8O/c1-4-10-6-7-12(9(3)13)8-11(10)5-2/h1-2,6-8H,3H3
• InChI Key： WHVGPBZFFHISFZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C#C)=C(C#C)C=1

Computed Properties

• Exact Mass: 168.05754
• Monoisotopic Mass: 168.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07